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Compound of Interest

Compound Name: Pth(44-68)(human)

Cat. No.: B13808171

Executive Safety Summary

e Substance Class: Synthetic/Recombinant Peptide.

 Bioactivity:High. Mid-region PTH fragments are biologically active and may influence
calcium/phosphorus metabolism or renal function.

e Primary Disposal Method:High-Temperature Incineration via a licensed chemical waste
contractor.

e Critical Prohibition:DO NOT dispose of stock solutions down the drain. DO NOT dispose of
solid powder in general trash.[3]

Material Identification & Hazard Assessment

Before disposal, you must characterize the waste stream. PTH(44-68) is often synthesized for
research; therefore, it is classified primarily as Chemical Waste, not Infectious Biological
Waste, unless it is contained within a viral vector or cell culture system.
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Property Description Safety Implication
) ) ) ) Susceptible to hydrolysis;
Chemical Structure 25-amino acid peptide ] N
stable in lyophilized form.
Not infectious. However, due
Biohazard Status Low (BSL-1) to hormonal activity, treat as a
Potent Compound.
Treat as potentially toxic.[4][5]
Toxicity Not Fully Investigated [6] Avoid inhalation of
lyophilized dust.[3]
Not P-listed or U-listed by
RCRA Status Non-Listed default. Must be characterized

by the generator (you).

Disposal Decision Matrix

The following logic governs how to segregate PTH(44-68) waste.
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Waste Generated:
Pth(44-68)(human)

Physical State?

SOLID WASTE LIQUID WASTE
(Powder, Contaminated Debris) (Stock Solutions, Assay Buffers)

Waste Category? Concentration?

N N

Dilute Assay Waste

Unused/Expired Powder Empty Vials/Debris (<1 nM)
N ) ) ) Stock Solutions )
Significant Residue | Triple Rinsed (>1 uM) If Req. by Biosafety
Solid Chemical Waste Bin Sharps/Glass Container Chemical Deactivation
Preferred

(Label: Toxic/Bioactive) (Triple Rinsed Only)

(10% Bleach/NaOH)

Neutralize pH first

Liquid Chemical Waste
(No Bleach)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of PTH(44-68) waste streams.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Lyophilized Powder & Contaminated Debris)

Scope: Expired vials, spilled powder, weighing boats, and contaminated gloves.
e Containment: Do not sweep dry powder, as this generates aerosols.

o Collection: Place the vial or contaminated debris directly into a clear, sealable hazardous
waste bag (4-mil thickness minimum).

o Labeling: Affix a hazardous waste label.
o Chemical Name: "Parathyroid Hormone Fragment (44-68) - Peptide."[7]
o Hazards: "Bioactive," "Toxic."

e Secondary Containment: Place the sealed bag into the laboratory's rigid Solid Chemical
Waste Drum.

» Final Disposal: Transfer to EHS for incineration.

Protocol B: Liquid Waste (Stock Solutions & High-Concentration
Aliquots)
Scope: Reconstituted stock solutions (e.g., in DMSO, Water, or PBS).

Segregation: Do NOT mix with biological waste (e.g., cell culture media with live virus)
unless necessary, as this creates "Mixed Waste" which is difficult to dispose of.

o Container: Use a chemically compatible HDPE or Glass waste bottle.
o Transfer: Pour the solution into the container using a funnel to prevent splashing.

e Rinsing: Rinse the original vial with a small volume of solvent (water/DMSQO) and add the
rinse to the waste container.

e Labeling:
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o Constituents: "Water (90%), DMSO (9%), PTH(44-68) (<1%)."

o Hazard Checkbox: Toxic / Irritant.[4][8][9]

o Deactivation (Optional but rarely required for pure peptides): If your local safety officer
requires deactivation of hormonal peptides before pickup:

o Add 10% Sodium Hypochlorite (Bleach) or 1N NaOH to the solution.
o Allow to stand for 30 minutes to hydrolyze peptide bonds.

o WARNING: Do not autoclave chemical waste containing DMSO or high concentrations of

volatiles.

Protocol C: Spill Cleanup (Decontamination)

Scope: Accidental release of powder or liquid on benchtop.

o PPE: Wear nitrile gloves, lab coat, and safety goggles.[3] If powder is spilled outside a fume
hood, wear an N95 respirator to prevent inhalation.

e Liquid Spill:

o Cover with absorbent pads.

o Wipe area with 10% Bleach (destroys peptide bonds) followed by 70% Ethanol.
e Powder Spill:

o Cover with a damp paper towel (to prevent aerosolization).

o Wipe up carefully.[2][4][9][10][11]

o Clean surface with 1N NaOH or 10% Bleach.

o Disposal: Place all cleanup materials into the Solid Chemical Waste bin.

Regulatory & Compliance Notes
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» RCRA (USA): PTH(44-68) is not a listed hazardous waste (P-list or U-list) under 40 CFR
261.33. However, the generator is responsible for determining if the waste exhibits
characteristics of ignitability, corrosivity, reactivity, or toxicity.[12]

o Guidance: If dissolved in organic solvents (e.g., Acetonitrile, Methanol), the waste carries
the solvent's hazard code (e.g., D001 for Ignitable).

» Drain Disposal:Strictly Prohibited. Even if not legally restricted in all jurisdictions, ethical
scientific practice dictates that bioactive hormones should not be introduced into the water
system to prevent endocrine disruption in aquatic ecosystems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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